N-cyclohexyl-N-methyl-4-(6-methylpyridin-3-yl)piperidine-1-sulfonamide

• IUPAC Name: N-cyclohexyl-N-methyl-4-(6-methylpyridin-3-yl)piperidine-1-sulfonamide
• InChI: InChI=1S/C18H29N3O2S/c1-15-8-9-17(14-19-15)16-10-12-21(13-11-16)24(22,23)20(2)18-6-4-3-5-7-18/h8-9,14,16,18H,3-7,10-13H2,1-2H3
• InChI Key: WVCXWWNZAMIORO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C2CCN(CC2)S(=O)(=O)N(C)C3CCCCC3
• Molecular Formula: C18H29N3O2S
• Molecular Weight: 351.5 g/mol

Description

N-cyclohexyl-N-methyl-4-(6-methylpyridin-3-yl)piperidine-1-sulfonamide is a complex organic compound that features a piperidine ring, a sulfonamide group, and a pyridine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclohexyl-N-methyl-4-(6-methylpyridin-3-yl)piperidine-1-sulfonamide typically involves multiple steps, starting with the preparation of the piperidine ring. The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors. The sulfonamide group is then introduced via sulfonylation reactions, where a sulfonyl chloride reacts with the piperidine derivative under basic conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors for better control over reaction conditions and the use of catalysts to enhance reaction rates. The scalability of the process would also be a key consideration, ensuring that the compound can be produced in large quantities without compromising purity.

Chemical Reactions Analysis

Types of Reactions

N-cyclohexyl-N-methyl-4-(6-methylpyridin-3-yl)piperidine-1-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions, where nucleophiles replace the sulfonamide group under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nucleophiles such as amines or thiols under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could lead to the formation of amines or alcohols.

Scientific Research Applications

N-cyclohexyl-N-methyl-4-(6-methylpyridin-3-yl)piperidine-1-sulfonamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme functions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of N-cyclohexyl-N-methyl-4-(6-methylpyridin-3-yl)piperidine-1-sulfonamide involves its interaction with specific molecular targets. The sulfonamide group can form hydrogen bonds with biological molecules, influencing their activity. The piperidine ring can interact with receptors or enzymes, modulating their function. The pyridine moiety can participate in π-π interactions, further affecting the compound’s biological activity .

Comparison with Similar Compounds

Similar Compounds

• N-cyclohexyl-N-methylpiperidine-1-sulfonamide
• N-methyl-4-(6-methylpyridin-3-yl)piperidine-1-sulfonamide
• N-cyclohexyl-4-(6-methylpyridin-3-yl)piperidine-1-sulfonamide

Uniqueness

N-cyclohexyl-N-methyl-4-(6-methylpyridin-3-yl)piperidine-1-sulfonamide is unique due to the combination of its functional groups, which confer specific chemical and biological properties. The presence of both the piperidine ring and the pyridine moiety allows for diverse interactions with biological targets, making it a versatile compound in medicinal chemistry .